Cas no 2825-82-3 (Octahydro-exo-4,7-methano-1h-indene)

Octahydro-exo-4,7-methano-1h-indene Properties

Names and Identifiers

• Tetrahydrodicyclopentadiene
• Tetrahydrodiclopentadiene
• exo-Tetrahydrodicyclopentadiene
• (3aR,4S,7R,7aS)-rel-Octahydro-1H-4,7-methanoindene
• ENDO-TETRAHYDRODICYCLOPENTADIENE
• exo-Tricyclo[5.2.1.0(2,6)]decane
• JP-10 Aviation Fuel
• endo-octahydro-4,7-methano-1H-indene
• endo-Tricyclo<JP-10 Aviation Fuel
• exo-octahydro-4,7-methano-1H-indene
• exo-Tetrahydrocyclopentadiene
• exo-Tricyclo[5.2.1.02,6]decane
• exo-Trimethylenenorbornane
• hexahydro-7-methano
• jp10
• JP-10
• jp-10jetfuel
• TETRAHYDROCYCLOPENTADIENE
• tetrahydroxy cyclopentadiene
• tricyclo<decane
• 4,7-Methano-1H-indene,octahydro-, (3aa,4b,7b,7aa)-
• 4,7-Methanoindan, hexahydro-, exo- (8CI)
• exo-3,4,8,9-Tetrahydrodicyclopentadiene
• exo-5,6-Trimethylenenorbornane
• exo-Tetrahydrobicyclopentadiene
• octahydro-exo-4,7-methano-1h-indene
• DSSTox_CID_9244
• (3aR,4R,7S,7aS)-rel-Octahydro-1H-4,7-methanoindene
• DSSTox_RID_78729
• DSSTox_GSID_29244
• Tox21_202770
• (3aR,4R,7R,7aS)-octahydro-1H-4,7-methanoindene
• CS-0186059
• EINECS 220-585-8
• AKOS024462349
• 4,7-Methano-1H-indene, octahydro-, (3a-alpha,4-beta,7-beta,7a-alpha)-
• D92560
• JP-10 jet fuel
• DTXCID00809530
• (3aalpha,4beta,7beta,7aalpha)-Octahydro-4,7-methano-1H-indene
• exo-Hexahydro-4,7-methanoindan
• UNII-1Z2JUO569N
• LPSXSORODABQKT-FIRGSJFUSA-N
• MFCD01714931
• (3a-trans,7a-trans)-octahydro-4r,7-methano-indene
• (1R,2S,6R,7S)-tricyclo[5.2.1.02,6]decane
• BS-22495
• rel-(3aR,4S,7R,7aS)-Octahydro-4,7-methano-1H-indene
• (1R,2S,6R,7S)-tricyclo[5.2.1.0?,?]decane
• 2825-82-3
• DTXSID2029244
• 1Z2JUO569N
• exo-Tricyclo(5.2.1.0(sup 2,6))decane
• 4,7-Methanoindan, hexahydro-, exo-
• CAS-2825-82-3
• NCGC00260317-01
• Q27253256
• 4,7-Methano-1H-indene, octahydro-, (3aR,4S,7R,7aS)-rel-
• +Expand

• MDL： MFCD01714931
• InChIKey： LPSXSORODABQKT-KYXWUPHJSA-N
• Inchi： 1S/C10H16/c1-2-9-7-4-5-8(6-7)10(9)3-1/h7-10H,1-6H2/t7-,8-,9-,10+/m1/s1
• SMILES： [C@]12([H])C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])[C@]1([H])C([H])([H])C([H])([H])[C@]2([H])C1([H])[H]

Computed Properties

• Exact Mass: 136.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.125
• Heavy Atom Count: 10
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.83260
• PSA: 0.00000
• Refractive Index: 1.4860 to 1.4900
• Boiling Point: 185.55°C (rough estimate)
• Flash Point: 55°C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons